1-Octanethiol
1-Octanethiol
1-Octanethiol (OT) is C8 alkanethiol that forms self-assembled monolayer (SAM) on a variety of nanoparticles. It has a low flash point and low vapor pressure.
1-octanethiol appears as a clear colorless liquid. Flash point 115°F. Insoluble in water and less dense than water. Used to make other chemicals.
1-octanethiol appears as a clear colorless liquid. Flash point 115°F. Insoluble in water and less dense than water. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
111-88-6
VCID:
VC21045061
InChI:
InChI=1S/C8H18S/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3
SMILES:
CCCCCCCCS
Molecular Formula:
C8H18S
CH2SH(CH2)6CH3
C8H18S
CH2SH(CH2)6CH3
C8H18S
Molecular Weight:
146.3 g/mol
1-Octanethiol
CAS No.: 111-88-6
Cat. No.: VC21045061
Molecular Formula: C8H18S
CH2SH(CH2)6CH3
C8H18S
Molecular Weight: 146.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-Octanethiol (OT) is C8 alkanethiol that forms self-assembled monolayer (SAM) on a variety of nanoparticles. It has a low flash point and low vapor pressure. 1-octanethiol appears as a clear colorless liquid. Flash point 115°F. Insoluble in water and less dense than water. Used to make other chemicals. |
|---|---|
| CAS No. | 111-88-6 |
| Molecular Formula | C8H18S CH2SH(CH2)6CH3 C8H18S |
| Molecular Weight | 146.3 g/mol |
| IUPAC Name | octane-1-thiol |
| Standard InChI | InChI=1S/C8H18S/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3 |
| Standard InChI Key | KZCOBXFFBQJQHH-UHFFFAOYSA-N |
| SMILES | CCCCCCCCS |
| Canonical SMILES | CCCCCCCCS |
| Boiling Point | 390 °F at 760 mm Hg (NIOSH, 2016) 199.1 °C 199.1 °C at 760 mm Hg 199 °C 390°F |
| Colorform | Water-white liquid |
| Flash Point | 115 °F (NIOSH, 2016) 156 °F (69 °C) (Open cup) 69 °C o.c. (oc) 115°F |
| Melting Point | -57 °F (NIOSH, 2016) -49.2 °C -49 °C -57°F |
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